2-Bromo-4-chloro-6-fluorobenzoic acid

• IUPAC Name: 2-bromo-4-chloro-6-fluorobenzoic acid
• InChI: InChI=1S/C7H3BrClFO2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12)
• InChI Key: YGDCFZABHNKMTK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)C(=O)O)Br)Cl
• Molecular Formula: C7H3BrClFO2
• Molecular Weight: 253.45 g/mol
• CAS No.: 1082040-61-6

Description

“2-Bromo-4-chloro-6-fluorobenzoic acid” is a chemical compound with the CAS Number: 1082040-61-6. It has a molecular weight of 253.45. It is typically stored at ambient temperature.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature.

Scientific Research Applications

Organic Chemistry and Synthesis

• Regioselective Ortho-lithiation : Chloro and bromo substituted fluoroarenes, similar in structure to 2-Bromo-4-chloro-6-fluorobenzoic acid, have been studied for their regioselective ortho-lithiation reactions. These reactions are critical for the synthesis of complex organic compounds (Mongin & Schlosser, 1996).
• Adsorption Studies : Adsorption behaviors of halogen-substituted benzoic acids, including those similar to this compound, have been investigated, providing insights into their interactions with metallic surfaces, relevant in electrochemistry (Ikezawa, Yoshida, & Ariga, 2006).

Environmental Chemistry

• Biodegradation : The biodegradation of halogenated benzoic acids, including compounds structurally similar to this compound, has been explored. This research provides valuable information for environmental cleanup and pollution control strategies (Engesser & Schulte, 1989).

Physical Chemistry

• Charge Density Analysis : Studies on compounds like 2-Chloro-4-fluorobenzoic acid have been conducted to understand the intermolecular interactions in molecular crystals. This research is crucial for the development of new materials with specific properties (Hathwar & Row, 2011).

Spectroscopic Studies

• Vibrational Spectra and NLO Analysis : Research into the vibrational spectra, nonlinear optical (NLO) analysis, and HOMO-LUMO studies of halogen-substituted benzoic acids, including those similar to this compound, has been conducted. This research contributes to the understanding of the electronic properties of these compounds (Senthil Kumar, Arivazhagan, & Thangaraju, 2015).

Biochemical Analysis

Biochemical Properties

It is known that benzoic acid derivatives can participate in various biochemical reactions, often acting as intermediates in the synthesis of more complex molecules .

Cellular Effects

It is known that benzoic acid derivatives can influence cellular function in various ways, depending on their specific chemical structure and the cellular context .

Molecular Mechanism

It is known that benzoic acid derivatives can interact with various biomolecules, potentially influencing enzyme activity and gene expression .

Temporal Effects in Laboratory Settings

It is typically stored at room temperature, suggesting that it is relatively stable under these conditions .

Metabolic Pathways

It is known that benzoic acid derivatives can interact with various enzymes and cofactors, potentially influencing metabolic flux and metabolite levels .

Transport and Distribution

It is known that benzoic acid derivatives can interact with various transporters and binding proteins, potentially influencing their localization or accumulation .

Subcellular Localization

It is known that benzoic acid derivatives can be directed to specific compartments or organelles based on their chemical structure and any targeting signals or post-translational modifications they may possess .